N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C12H15NO4/c1-15-5-4-13-12(14)9-2-3-10-11(8-9)17-7-6-16-10/h2-3,8H,4-7H2,1H3,(H,13,14)
• InChI Key: LMZCKEFNTGMRRF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is an organic compound that belongs to the class of benzodioxines This compound is characterized by the presence of a methoxyethyl group attached to the nitrogen atom and a carboxamide group attached to the benzodioxine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide typically involves the reaction of 2,3-dihydro-1,4-benzodioxine with 2-methoxyethylamine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions may include specific temperatures, solvents, and reaction times to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process would be optimized for efficiency, cost-effectiveness, and safety. Industrial production methods may also include purification steps such as crystallization or chromatography to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The methoxyethyl group or other substituents can be replaced by other functional groups through substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide may be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under specific conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines. Substitution reactions can result in a variety of substituted benzodioxine derivatives.

Scientific Research Applications

N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxyethyl)-p-nitroaniline
• N-(2-acetoxyethyl)-p-nitroaniline
• Poly(N,N-bis(2-methoxyethyl)acrylamide)

Uniqueness

N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is unique due to its specific structure, which combines the benzodioxine ring with a methoxyethyl group and a carboxamide group. This unique combination of functional groups imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.